Cas no 861393-64-8 (2-ethylpyridin-3-amine)

• Product Name: 2-ethylpyridin-3-amine
• CAS No: 861393-64-8
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD18384210
• CID: 1119392
• PubChem ID: 21881800
• Update Time: 2025-06-25

2-ethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-Pyridinamine
• 3-PYRIDINAMINE, 2-ETHYL-
• 2-ethylpyridin-3-amine
• OXIZYKRCAPLHDM-UHFFFAOYSA-N
• 861393-64-8
• EN300-266003
• SCHEMBL1653786
• 2-Ethylpyridin-3-ylamine
• AKOS006342796
• A1-18445
• 2-ethyl-3-aminopyridine
• 2-ethyl-pyridin-3-ylamine
• G62354

• MDL： MFCD18384210
• Inchi： 1S/C7H10N2/c1-2-7-6(8)4-3-5-9-7/h3-5H,2,8H2,1H3
• InChI Key： OXIZYKRCAPLHDM-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1CC)N

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-ethylpyridin-3-amine

Research Brief on 2-ethylpyridin-3-amine (CAS: 861393-64-8) in Chemical and Biomedical Applications

2-ethylpyridin-3-amine (CAS: 861393-64-8) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a building block for novel kinase inhibitors and antimicrobial agents, making it a compound of interest for both academic and industrial researchers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-ethylpyridin-3-amine as a precursor for the development of selective JAK2 inhibitors. The study demonstrated that modifications at the 2-ethyl position could significantly enhance binding affinity and selectivity, offering a promising avenue for treating myeloproliferative neoplasms. The compound's ability to form stable hydrogen bonds with key residues in the JAK2 active site was identified as a critical factor in its efficacy.

Another notable application of 2-ethylpyridin-3-amine was reported in a 2024 Nature Communications article, where it was utilized in the synthesis of novel antimalarial agents. The researchers designed a series of hybrid molecules combining the pyridine scaffold with artemisinin derivatives, resulting in compounds with improved bioavailability and reduced cytotoxicity. The study underscored the importance of the amine group in enhancing solubility and target engagement, which are crucial for antimalarial drug development.

From a synthetic chemistry perspective, recent advancements in catalytic methods have enabled more efficient production of 2-ethylpyridin-3-amine. A 2023 ACS Catalysis paper described a palladium-catalyzed amination protocol that achieved high yields (up to 92%) under mild conditions, addressing previous challenges related to scalability and purity. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial settings.

The safety profile of 2-ethylpyridin-3-amine has also been investigated in recent preclinical studies. Toxicological assessments conducted in 2024 revealed favorable pharmacokinetic properties with minimal off-target effects at therapeutic doses. However, researchers noted the need for further metabolic stability studies, particularly regarding potential cytochrome P450 interactions, before advancing to clinical trials.

Looking ahead, the versatility of 2-ethylpyridin-3-amine continues to inspire innovative research directions. Current investigations are exploring its incorporation into PROTAC (Proteolysis Targeting Chimeras) designs and as a ligand for metal-organic frameworks in drug delivery systems. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.